Cas no 135541-40-1 (Cudraxanthone L)

• Product Name: Cudraxanthone L
• CAS No: 135541-40-1
• MF: C₂₃H₂₄O₆
• MW: 396.433067321777
• CID: 207637
• PubChem ID: 11486277
• Update Time: 2025-11-06

Cudraxanthone L Chemical and Physical Properties

Names and Identifiers

• Cudraxanthone L
• 1,3,6,7-Tetrahydroxy-2-(2-methyl-3-buten-2-yl)-5-(3-methyl-2-bute n-1-yl)-9H-xanthen-9-one
• [ "" ]
• 1,3,6,7-tetrahydroxy-2-(2-methylbut-3-en-2-yl)-5-(3-methylbut-2-enyl)xanthen-9-one
• BDBM50175013
• HY-N3648
• B0005-164772
• 1,3,6,7-tetrahydroxy-5-(3-methylbut-2-enyl)-2-(2-methylbut-3-en-2-yl)-9H-xanthen-9-one
• AKOS032948133
• CHEMBL197916
• 2-(1,1-Dimethyl-2-propenyl)-5-(3-methyl-2-butenyl)-1,3,6,7-tetrahydroxy-9H-xanthen-9-one
• FS-10313
• 1,3,6,7-TETRAHYDROXY-5-(3-METHYLBUT-2-EN-1-YL)-2-(2-METHYLBUT-3-EN-2-YL)-9H-XANTHEN-9-ONE
• CS-0023994
• 9H-Xanthen-9-one, 2-(1,1-dimethyl-2-propenyl)-1,3,6,7-tetrahydroxy-5-(3-methyl-2-butenyl)-
• 135541-40-1
• DA-59972

• Inchi： 1S/C23H24O6/c1-6-23(4,5)18-14(24)10-16-17(21(18)28)20(27)13-9-15(25)19(26)12(22(13)29-16)8-7-11(2)3/h6-7,9-10,24-26,28H,1,8H2,2-5H3
• InChI Key： LVKPSBFBKBJJOB-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C(=CC=2C(C2=C1C=C(C(=C2O)C(C=C)(C)C)O)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 396.15700
• Monoisotopic Mass: 396.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 633.1±55.0 °C at 760 mmHg
• Flash Point: 220.6±25.0 °C
• PSA: 111.13000
• LogP: 4.74090
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Cudraxanthone L Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 4-prenylated xanthones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Cudraxanthone L

Cudraxanthone L (CAS No. 135541-40-1): A Comprehensive Overview

Cudraxanthone L (CAS No. 135541-40-1) is a naturally occurring xanthone derivative that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural properties and potential therapeutic applications. This compound, isolated from the plant Swertia japonica, belongs to a class of bioactive molecules known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The chemical structure of Cudraxanthone L is characterized by a xanthone core with specific functional groups that contribute to its biological activities. The xanthone scaffold is a six-membered ring fused with a benzene ring, and the presence of hydroxyl groups and other substituents enhances its reactivity and bioavailability. Recent studies have delved into the detailed structural analysis of Cudraxanthone L, providing insights into its molecular interactions and potential mechanisms of action.

In the realm of pharmacology, Cudraxanthone L has shown promising results in various preclinical studies. One of the most notable areas of research is its potential as an anticancer agent. Studies have demonstrated that Cudraxanthone L exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the induction of apoptosis and the inhibition of cell proliferation pathways such as PI3K/Akt and MAPK/ERK.

Beyond its anticancer properties, Cudraxanthone L has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that Cudraxanthone L can modulate key inflammatory mediators such as TNF-α, IL-6, and COX-2, thereby reducing inflammation and promoting tissue repair.

The antioxidant activity of Cudraxanthone L is another area of interest. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's antioxidant defenses, is implicated in various diseases including neurodegenerative disorders, cardiovascular diseases, and aging. Studies have demonstrated that Cudraxanthone L can scavenge free radicals and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx), thereby mitigating oxidative damage.

In addition to its direct biological activities, Cudraxanthone L has been explored for its potential use in drug delivery systems. The unique chemical structure of xanthones makes them suitable candidates for encapsulation in nanoparticles or liposomes, which can enhance their bioavailability and target specificity. Recent advancements in nanotechnology have led to the development of novel delivery systems that can improve the therapeutic efficacy of Cudraxanthone L while minimizing side effects.

The environmental impact of natural products like Cudraxanthone L is also an important consideration. Sustainable extraction methods and synthetic routes are being developed to ensure that these compounds can be produced in a cost-effective and environmentally friendly manner. This includes the use of green chemistry principles such as solvent-free reactions and biocatalysis to reduce waste and energy consumption.

In conclusion, Cudraxanthone L (CAS No. 135541-40-1) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it a valuable target for further research and development. As new studies continue to uncover the full potential of this xanthone derivative, it holds promise as a future therapeutic agent for various diseases.